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Compound of Interest

Compound Name: 2-Piperidinoaniline

Cat. No.: B057174

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal
Safety Data Sheet (SDS). A comprehensive SDS for 2-Piperidinoaniline (CAS No. 39643-31-
7) was not available through public searches. The information herein is compiled from data on
structurally related compounds and general chemical safety principles. All personnel handling
this chemical should be thoroughly trained in laboratory safety and consult all available safety
literature before use.

Introduction

2-Piperidinoaniline, with the Chemical Abstracts Service (CAS) number 39643-31-7, is an
organic compound featuring a piperidine ring bonded to an aniline moiety at the ortho position.
[1][2][3] Its unique structure, combining a saturated heterocycle and an aromatic amine, makes
it a valuable building block in medicinal chemistry and organic synthesis.[1][3] The presence of
both aniline and piperidine functional groups suggests its potential for diverse chemical
reactivity and biological activity.[1] This guide provides a detailed overview of the known and
anticipated safety and handling precautions for this compound.

Physical and Chemical Properties

A summary of the available quantitative data for 2-Piperidinoaniline is presented below. This
information is critical for the safe handling and storage of the material.
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Property Value Source

CAS Number 39643-31-7 [112][3114]

Molecular Formula C11HisN-2 [2][3]

Molecular Weight 176.26 g/mol [2]
Brown crystals or crystalline

Appearance [31[4]
powder

Melting Point 44-48 °C [4]

Boiling Point 96 °C at 1 mmHg [4]

N Slightly soluble in DMSO and
Solubility [4]

Methanol

Hazard Identification and Classification

While a specific, official GHS classification for 2-Piperidinoaniline is not readily available,

based on the known hazards of its constituent moieties (aniline and piperidine) and general

classifications for similar compounds, the following hazards should be anticipated.

Anticipated Hazards:

derivatives are known to be toxic.[4]

Respiratory Irritation: May cause respiratory irritation.

GHS Hazard Pictograms (Anticipated):

e Harmful: (Exclamation Mark)

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled. Aniline and its

Skin Corrosion/Irritation: Expected to cause skin irritation. Piperidine is a known skin irritant.

Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[4]

» Health Hazard: (Exploding Chest - for potential systemic effects)
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Signal Word (Anticipated): Warning

Hazard Statements (Anticipated):

e H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the anticipated hazards, stringent adherence to the following experimental protocols is
mandatory to ensure personnel safety.

Engineering Controls

o All work with 2-Piperidinoaniline, including weighing and solution preparation, must be
conducted in a properly functioning chemical fume hood.

o Ensure adequate ventilation to keep airborne concentrations below any applicable exposure
limits.

¢ An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Chemical safety goggles and a face shield are required.

e Skin Protection:
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o Gloves: Chemically resistant gloves (e.qg., nitrile, neoprene) must be worn. Inspect gloves
for integrity before each use.

o Lab Coat: A flame-retardant lab coat must be worn and kept buttoned.

o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates should be used.

General Handling Procedures

» Avoid all personal contact, including inhalation of dust or vapors.
» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly with soap and water after handling, before breaks, and at the end of
the workday.

e Use the minimum necessary quantity for the experiment.
o Keep the container tightly closed when not in use.

o Transport the chemical in a secondary, shatterproof container.

First Aid Measures

In the event of exposure, immediate action is crucial.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Storage and Disposal
Storage

e Store in a cool, dry, and well-ventilated area.
o Keep the container tightly sealed and in a dark place.[4]
o Store away from incompatible materials such as strong oxidizing agents and strong acids.

e The recommended storage temperature is room temperature.[4]

Disposal

» Dispose of waste in accordance with all local, state, and federal regulations.
e Do not allow the chemical to enter drains or waterways.

o Contaminated packaging should be treated as hazardous waste.

Accidental Release Measures
» Small Spills:

o

Evacuate the immediate area.

[¢]

Wear appropriate PPE as described in Section 4.2.

o

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

[e]

Collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

[e]

Clean the spill area with a suitable solvent, followed by soap and water.

e Large Spills:
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o Evacuate the laboratory and alert emergency personnel.
o Prevent the spill from spreading and entering drains.

o Only trained personnel with appropriate respiratory protection and chemical-resistant gear

should attempt to clean up a large spill.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-

Piperidinoaniline from procurement to disposal.
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Caption: Safe Handling Workflow for 2-Piperidinoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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